Cas no 2228571-98-8 (2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2228571-98-8
• MF: C₉H₉Cl₂FO₃S
• MW: 287.135363340378
• CID: 6227989
• PubChem ID: 165870065
• Update Time: 2025-06-08

2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride
• 2228571-98-8
• EN300-1987033

• Inchi： 1S/C9H9Cl2FO3S/c1-15-9-6(2-3-16(12,13)14)4-7(10)5-8(9)11/h4-5H,2-3H2,1H3
• InChI Key： AXZBOODSBUYZSE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)CCS(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 285.9633489g/mol
• Monoisotopic Mass: 285.9633489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride

Introduction to 2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride (CAS No. 2228571-98-8)

2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride, identified by the CAS number 2228571-98-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the development of bioactive molecules. The structural features of this compound, including its 3,5-dichloro-2-methoxyphenyl substituent and the ethane-1-sulfonyl fluoride moiety, make it a valuable intermediate in the synthesis of various pharmacologically relevant compounds.

The sulfonyl fluoride group is particularly noteworthy due to its reactivity and utility in medicinal chemistry. Sulfonyl fluorides are known to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups. This property has been leveraged in the synthesis of sulfonamides, a class of compounds with broad therapeutic applications, including antibacterial, antiviral, and anti-inflammatory agents. The presence of both chlorine and methoxy substituents on the aromatic ring further enhances the reactivity and selectivity of this compound, making it a promising building block for drug discovery.

In recent years, there has been a growing interest in the development of novel sulfonyl fluoride derivatives as tools for biological investigation. These compounds have been explored as inhibitors of enzymes involved in critical metabolic pathways. For instance, studies have demonstrated the potential of sulfonyl fluoride-containing molecules as inhibitors of proteases and kinases, which are key targets in oncology and inflammatory diseases. The specific structural motif of 2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride positions it as a candidate for further exploration in this context.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of heterocyclic scaffolds. Heterocycles are integral components of many biologically active molecules, and their structural diversity often correlates with pharmacological potency. The 3,5-dichloro-2-methoxyphenyl group provides a rigid aromatic core that can be modified through various chemical transformations to generate complex structures. This flexibility has been exploited in the design of novel scaffolds with enhanced binding affinity to biological targets.

The utility of 2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride extends beyond its role as a synthetic intermediate. It has been employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing carbon-carbon bonds in organic synthesis. These reactions are particularly valuable in drug development, where precise control over molecular architecture is essential for achieving desired pharmacological effects.

Recent advances in computational chemistry have also highlighted the importance of this compound in virtual screening efforts. Molecular modeling studies have identified sulfonyl fluoride derivatives as potential candidates for interaction with specific protein binding sites. The combination of computational predictions with experimental validation has accelerated the discovery process in drug discovery pipelines. 2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride serves as a prime example of how computational tools can guide the synthesis of novel bioactive molecules.

The chemical properties of this compound make it particularly suitable for applications in library synthesis programs. High-throughput screening (HTS) platforms rely on large collections of diverse compounds to identify lead candidates for further development. The structural features of 2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride, including its reactive sulfonyl fluoride group and aromatic substituents, make it an ideal candidate for inclusion in such libraries.

In conclusion,2-(3,5-dichloro-2-methoxyphenyl)ethane-1-sulfonyl fluoride (CAS No. 2228571-98-8) represents a significant asset in modern pharmaceutical research. Its unique structural features and reactivity profile position it as a versatile intermediate for synthesizing bioactive molecules. The growing body of research highlighting its applications underscores its importance as a tool for drug discovery and development.